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Compound of Interest

6-Hydroxyflavone-beta-D-
Compound Name:
glucoside

Cat. No.: B600484

An analytical standard is a highly purified and well-characterized compound used as a
reference in analytical chemistry. It is crucial for ensuring the accuracy and reliability of
gualitative and quantitative analyses. For researchers, scientists, and drug development
professionals, having access to detailed application notes and protocols for analytical
standards is essential for method development, validation, and routine quality control.

This document provides comprehensive information on the analytical standards for 6-
Hydroxyflavone-beta-D-glucoside, a naturally occurring flavonoid glycoside with potential
applications in pharmacology and phytochemistry.[1][2][3]

Physicochemical Properties

6-Hydroxyflavone-beta-D-glucoside is a flavonoid glycoside found in various plant species.
[1][2][3] Its chemical and physical properties are summarized in the table below.
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Property Value Source
Molecular Formula C21H200s [21[3114]
Molecular Weight 400.38 g/mol [11[2][3]
CAS Number 128401-92-3 [2][4]
Appearance Powder [11[3]
Purity >95% [1][3][5]
2-phenyl-6-
[(2S,3R,4S,5S,6R)-3,4,5-
IUPAC Name trihydroxy-6- [4]

(hydroxymethyl)oxan-2-

ylJoxychromen-4-one

C1=CC=C(C=C1)C2=CC(=0)
C3=C = =

SuILES (02)C=CC(=C3)O[C@H] oL
4--INVALID-LINK--

C0)0)0">C@@HO

Storage 2°C-8°C [2]

Spectroscopic Data

Spectroscopic data is vital for the structural elucidation and confirmation of 6-Hydroxyflavone-
beta-D-glucoside.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of ions, which helps in
determining the molecular weight and fragmentation pattern of the compound.
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Parameter Value
Instrument Type IT/ion trap
Spectrum Type MS2
Precursor Type [M+H]*
Precursor m/z 401.1231
m/z Top Peak 239.4

m/z 2nd Highest 281.2

Data sourced from PubChem CID 20769154.[4]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule.

Parameter Description
Technique KBr pellet
Source of Spectrum Forensic Spectral Research

Data sourced from PubChem CID 20769154.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectral data for 6-Hydroxyflavone-beta-D-glucoside is available and can be used
for detailed structural analysis.[4]

Biological Activity and Signaling Pathways

6-Hydroxyflavone-beta-D-glucoside is a flavonoid glycoside with known antioxidant
properties.[1][2] Flavonoids, in general, are recognized for a variety of biological activities,
including anti-inflammatory, antimicrobial, and antimutagenic effects.[6][7] The primary mode of
action for 6-Hydroxyflavone-beta-D-glucoside involves the modulation of biochemical
pathways associated with antioxidant defense by interacting with cellular signaling mechanisms
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that regulate oxidative stress.[1][2][3] This can involve scavenging free radicals and reducing
oxidative damage in biological systems.[2]

Proposed Antioxidant Signaling Pathway of 6-Hydroxyflavone-beta-D-glucoside
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Caption: Proposed antioxidant mechanism of 6-Hydroxyflavone-beta-D-glucoside.
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Experimental Protocols
Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control analysis of a 6-
Hydroxyflavone-beta-D-glucoside analytical standard.

Quality Control Workflow for 6-Hydroxyflavone-beta-D-glucoside
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Caption: General workflow for quality control of 6-Hydroxyflavone-beta-D-glucoside.

High-Performance Liquid Chromatography (HPLC)
Method for Purity Analysis
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This protocol provides a general method for the determination of the purity of 6-
Hydroxyflavone-beta-D-glucoside by HPLC. This is a representative method and may
require optimization for specific instrumentation and applications.

1. Instrumentation and Materials

e High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector
(DAD) or UV detector.

e Analytical column: C18 column (e.g., 250 mm x 4.6 mm, 5 pm).

e Mobile Phase A: 0.1% Formic acid in Water.

e Mobile Phase B: Acetonitrile.

o Standard: 6-Hydroxyflavone-beta-D-glucoside analytical standard.

e Solvent for sample and standard preparation: Methanol or a mixture of Methanol and water.

2. Chromatographic Conditions
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Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 um

Mobile Phase Gradient elution with Mobile Phase A and Mobile
Phase B

Gradient Program Time (min)

0

25

30

35

36

45

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 280 nm and 330 nm (or scan for Amax)

Injection Volume 10 uL

. Preparation of Solutions

Standard Solution: Accurately weigh about 5 mg of 6-Hydroxyflavone-beta-D-glucoside
standard and dissolve it in 10 mL of methanol to obtain a concentration of 0.5 mg/mL.

Sample Solution: Prepare the sample solution in the same manner as the standard solution.
. Procedure

Equilibrate the HPLC system with the initial mobile phase composition for at least 30
minutes.

Inject a blank (methanol) to ensure the baseline is stable.
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« Inject the standard solution and record the chromatogram.
« Inject the sample solution and record the chromatogram.

» After the analysis, wash the column with a high percentage of organic solvent and then store
it in an appropriate solvent.

5. Data Analysis

o Determine the retention time of the main peak in the standard chromatogram.
« ldentify the corresponding peak in the sample chromatogram.

o Calculate the purity of the sample using the area normalization method:

o Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Sample Handling and Storage

o Handling: Wear appropriate personal protective equipment (PPE), including gloves and
safety glasses, when handling the standard. Avoid inhalation of the powder and contact with
skin and eyes.

o Storage: Store the analytical standard in a tightly sealed container in a refrigerator at 2°C to
8°C.[2] Protect from light and moisture. Before use, allow the container to come to room
temperature to prevent condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glucoside]. BenchChem, [2025]. [Online PDF]. Available at:
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beta-d-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://cymitquimica.com/products/3D-FH65890/128401-92-3/6-hydroxyflavone-beta-d-glucoside/
https://pubmed.ncbi.nlm.nih.gov/static-page/down_bethesda.html
https://www.carlroth.com/com/en/flavonoids/6-hydroxyflavone-beta-d-glucoside/p/2nhk.4
https://www.carlroth.com/com/en/flavonoids/6-hydroxyflavone-beta-d-glucoside/p/2nhk.4
https://www.carlroth.com/com/en/flavonoids/6-hydroxyflavone-beta-d-glucoside/p/2nhk.4
https://www.researchgate.net/figure/Suggestions-of-biological-activities-for-6-hydroxyflavone-at-Pa-792-second-analysis_tbl3_317150591
https://www.mdpi.com/1420-3049/22/6/869
https://www.benchchem.com/product/b600484#analytical-standards-for-6-hydroxyflavone-beta-d-glucoside
https://www.benchchem.com/product/b600484#analytical-standards-for-6-hydroxyflavone-beta-d-glucoside
https://www.benchchem.com/product/b600484#analytical-standards-for-6-hydroxyflavone-beta-d-glucoside
https://www.benchchem.com/product/b600484#analytical-standards-for-6-hydroxyflavone-beta-d-glucoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b600484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

